Cas no 1055970-47-2 (2-Methylnicotinic acid imidazolide)

• Product Name: 2-Methylnicotinic acid imidazolide
• CAS No: 1055970-47-2
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 2874248
• PubChem ID: 66563654
• Update Time: 2025-05-24

2-Methylnicotinic acid imidazolide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-ylcarbonyl)-2-methylpyridine
• 2-Methylnicotinic acid imidazolide
• (1H-Imidazol-1-yl)(2-methylpyridin-3-yl)methanone
• EX-A5314
• G39219
• DA-75977
• EN300-396012
• 3-(imidazole-1-carbonyl)-2-methylpyridine
• OWQPEDNXDCVXJO-UHFFFAOYSA-N
• Z1725969919
• imidazol-1-yl-(2-methylpyridin-3-yl)methanone
• 3-(1H-imidazole-1-carbonyl)-2-methylpyridine
• Imidazol-1-yl-(2-methyl-3-pyridyl)methanone
• AKOS025396824
• SCHEMBL4787316
• TS-09860
• 1055970-47-2
• Imidazol-1-yl-(2-methyl-pyridin-3-yl)-methanone
• 805-420-5
• FM63411

• Inchi： 1S/C10H9N3O/c1-8-9(3-2-4-12-8)10(14)13-6-5-11-7-13/h2-7H,1H3
• InChI Key： OWQPEDNXDCVXJO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1C)N1C=NC=C1

Computed Properties

• Exact Mass: 187.07500
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78000
• LogP: 1.27500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Methylnicotinic acid imidazolide

Comprehensive Overview of 2-Methylnicotinic Acid Imidazolide (CAS No. 1055970-47-2): Properties, Applications, and Industry Insights

2-Methylnicotinic acid imidazolide (CAS No. 1055970-47-2) is a specialized organic compound widely recognized for its role as a reactive intermediate in pharmaceutical and agrochemical synthesis. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention due to its unique molecular structure, which features both a methyl-substituted pyridine ring and an imidazole-derived activating group. Its CAS registry number, 1055970-47-2, serves as a critical identifier for researchers and procurement specialists seeking reliable sourcing.

In recent years, the compound has been extensively studied for its utility in amide bond formation, a key reaction in peptide synthesis and drug development. The imidazolide moiety enhances reactivity, making it a preferred choice for coupling reactions under mild conditions. This aligns with the pharmaceutical industry's shift toward green chemistry and sustainable synthesis, topics frequently searched in academic and industrial forums. Researchers often query "how to improve amidation efficiency" or "alternatives to carbodiimide coupling agents," where 2-methylnicotinic acid imidazolide presents a compelling solution.

The compound's physicochemical properties, such as solubility in polar aprotic solvents (e.g., DMF, DMSO) and stability under inert atmospheres, further broaden its applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, a topic of high relevance in quality control discussions. Searches for "HPLC methods for nicotinic acid derivatives" or "NMR characterization of heterocyclic compounds" reflect this interest. Notably, the methyl group at the 2-position of the pyridine ring influences steric and electronic effects, a detail often explored in computational chemistry studies.

Beyond pharmaceuticals, 2-methylnicotinic acid imidazolide finds niche applications in material science, particularly in the design of metal-organic frameworks (MOFs) and functionalized polymers. Its ability to act as a ligand or crosslinker has been investigated in peer-reviewed journals, addressing trending queries like "MOFs for catalytic applications" or "polymers with tailored hydrophilicity." The compound's versatility underscores its value in multidisciplinary research.

From a commercial perspective, suppliers and distributors emphasize batch-to-batch consistency and scalable synthesis protocols to meet regulatory standards such as GMP and REACH compliance. These keywords dominate procurement-related searches, highlighting the need for transparent documentation and technical data sheets (TDS). As the industry prioritizes traceability and supply chain resilience, CAS No. 1055970-47-2 remains a focal point for innovation.

In conclusion, 2-methylnicotinic acid imidazolide exemplifies the convergence of synthetic utility and industrial relevance. Its applications span drug discovery, advanced materials, and beyond, making it a subject of enduring interest for chemists and engineers alike. By addressing contemporary search trends and emphasizing its structure-activity relationships, this overview aims to bridge the gap between academic research and practical implementation.